N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide

• IUPAC Name: N-[5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl]-2-methoxybenzamide
• InChI: InChI=1S/C18H17N3O3/c1-11-8-9-12(2)14(10-11)17-20-21-18(24-17)19-16(22)13-6-4-5-7-15(13)23-3/h4-10H,1-3H3,(H,19,21,22)
• InChI Key: NXEKWQDYZYCXSE-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C2=NN=C(O2)NC(=O)C3=CC=CC=C3OC
• Molecular Formula: C18H17N3O3
• Molecular Weight: 323.3 g/mol

Description

Molecular Structure Analysis

The molecular structure of “N-(2,5-Dimethylphenyl)formamide” is available as a 2D Mol file or as a computed 3D SD file. The molecular formula is C9H11NO and the molecular weight is 149.1897.

Scientific Research Applications

Anticancer Activity

The synthesis and evaluation of oxadiazole analogues, including structures similar to N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide, have demonstrated notable anticancer activity. These compounds were tested across a range of cancer cell lines, including leukemia, melanoma, lung, colon, CNS, ovarian, renal, prostate, and breast cancer cell lines. Certain derivatives showed substantial activity, indicating the potential of these compounds in cancer research and therapy development (Ahsan et al., 2014).

Antimicrobial and Enzyme Modulation

Compounds bearing the 1,3,4-oxadiazole moiety have been reported to exhibit significant antimicrobial properties and effects on enzyme activities. For instance, derivatives containing the glycine moiety alongside the oxadiazole ring demonstrated activation and inhibitory effects on certain transferase enzymes, offering insights into their potential as modulators of enzymatic function (Tomi et al., 2010).

Antioxidant Properties

The antioxidant capabilities of compounds with a structure akin to N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide have been explored, revealing their potential in combating oxidative stress. These findings suggest applications in areas where oxidative damage is a concern, such as neurodegenerative diseases, aging, and chronic inflammation (Shakir et al., 2014).

Nematocidal Activity

Innovative studies have identified certain 1,3,4-oxadiazole derivatives as having promising nematocidal activity. These compounds have been evaluated for their effectiveness against Bursaphelenchus xylophilus, a nematode responsible for pine wilt disease, showcasing the potential agricultural applications of these molecules (Liu et al., 2022).

Safety and Hazards

The safety data sheet for “N-(2,5-Dimethylphenyl)formamide” indicates that it is classified as having acute oral toxicity (Category 4), skin corrosion/irritation (Category 2), serious eye damage/eye irritation (Category 2A), and specific target organ toxicity with single exposure causing respiratory tract irritation (Category 3).

Future Directions

The 2,5-dimethylphenyl scaffold is a common structural feature in many antimicrobial compounds. Therefore, derivatives of “N-(5-(2,5-dimethylphenyl)-1,3,4-oxadiazol-2-yl)-2-methoxybenzamide” could be further explored as novel scaffolds for the development of antimicrobial candidates targeting Gram-positive bacteria and drug-resistant pathogenic fungi.